Cas no 36440-28-5 (1,3,5-Naphthalenetricarboxylic acid, 1,3,5-trimethyl ester)

1,3,5-Naphthalenetricarboxylic acid, 1,3,5-trimethyl ester structure
36440-28-5 structure
Product Name:1,3,5-Naphthalenetricarboxylic acid, 1,3,5-trimethyl ester
CAS No:36440-28-5
MF:C16H14O6
MW:302.278765201569
CID:921359
Update Time:2023-11-19

1,3,5-Naphthalenetricarboxylic acid, 1,3,5-trimethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1,3,5-tricarbomethoxynaphthalene
    • Trimethyl 1,3,5-naphthalenetricarboxylate
    • CID 101078786
    • 1,3,5-Naphthalenetricarboxylic acid, 1,3,5-trimethyl ester
    • Inchi: 1S/C16H14O6/c1-20-14(17)9-7-12-10(13(8-9)16(19)22-3)5-4-6-11(12)15(18)21-2/h4-8H,1-3H3
    • InChI Key: VOEJQMXLFMQHSU-UHFFFAOYSA-N
    • SMILES: O(C)C(C1C=C(C(=O)OC)C=C2C(C(=O)OC)=CC=CC2=1)=O

Computed Properties

  • Exact Mass: 302.079
  • Monoisotopic Mass: 302.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 6
  • Complexity: 446
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 78.9

Experimental Properties

  • Density: 1.274±0.06 g/cm3(Predicted)
  • Boiling Point: 438.3±25.0 °C(Predicted)
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